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Compound of Interest

Compound Name: (2-(Methylamino)phenyl)methanol

Cat. No.: B1346500

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known potential hazards and
safety data for the chemical compound (2-(Methylamino)phenyl)methanol (CAS No. 29055-
08-1). The information presented is intended for researchers, scientists, and professionals in
the field of drug development who may be handling or investigating this substance. This
document summarizes the available toxicological data, hazard classifications, and
recommended safety protocols. Due to a lack of extensive public data on this specific
compound, this guide also incorporates general safety principles for handling analogous
chemical structures. All quantitative data is presented in structured tables, and key
experimental and safety workflows are visualized using diagrams.

Chemical and Physical Properties

(2-(Methylamino)phenyl)methanol is an organic compound with the molecular formula
CsH11NO.[1][2] Its structure consists of a benzyl alcohol scaffold substituted with a
methylamino group at the ortho position of the phenyl ring.
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Property Value Source
Molecular Formula CsH11NO PubChem[1]
Molecular Weight 137.18 g/mol PubChem[1]
CAS Number 29055-08-1 PubChem[1]
Appearance Yellow to brown solid ChemicalBook[2]
Storage Temperature Under inert gas (nitrogen or ChemicalBook[2]

Argon) at 2-8 °C

Synonyms:

[2-(Methylamino)phenyl]methanol[1]

Benzenemethanol, 2-(methylamino)-[1]

0-(Methylamino)benzyl alcohol[1]

2-(Methylamino)benzenemethanol[2]

Hazard Identification and Classification

Based on information provided by a single notification to the ECHA C&L Inventory, (2-

(Methylamino)phenyl)methanol is classified as a hazardous substance.[1] The GHS hazard

classifications are summarized in the table below.
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GHS . Hazard
Hazard Class Category . Signal Word

Pictogram Statement
Acute Toxicity, T, ] H302: Harmful if

Category 4 lalt text Warning

Oral swallowed[1][2]
Skin H315: Causes
Corrosion/Irritatio ~ Category 2 walt text Warning skin irritation[1]
n [2]
Serious Eye H318: Causes
Damage/Eye Category 1 alt text Danger serious eye
Irritation damage[1]
Serious Eye H319: Causes
Damage/Eye Category 2 alt text Warning serious eye
Irritation irritation[2]
Specific Target H335: May
Organ Toxicity —  Category 3 alt text Warning cause respiratory

Single Exposure

irritation[1][2]

Note: There is a discrepancy in the classification for eye damage/irritation between sources,

with one indicating Category 1 (serious eye damage) and another Category 2 (serious eye

irritation). It is prudent to handle this chemical as having the potential for serious eye damage.

Toxicological Data

As of the date of this publication, specific quantitative toxicological data for (2-

(Methylamino)phenyl)methanol, such as LD50 (median lethal dose) values from oral, dermal,

or inhalation studies, are not publicly available. The hazard classifications are based on

submitted data to regulatory bodies, the specifics of which have not been disclosed in the

available resources.

Experimental Protocols and Safety Precautions

Due to the absence of specific handling protocols for (2-(Methylamino)phenyl)methanol, the

following recommendations are based on general best practices for handling hazardous

chemicals with similar GHS classifications.
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Personal Protective Equipment (PPE)

A general workflow for donning and doffing Personal Protective Equipment (PPE) when
handling hazardous chemicals is outlined below.

Click to download full resolution via product page
Caption: General workflow for donning and doffing PPE.

Engineering Controls

o Work with this compound should be conducted in a well-ventilated area, preferably within a
certified chemical fume hood.

o Ensure that eyewash stations and safety showers are readily accessible and in good working
order.

First Aid Measures

The following first aid measures are recommended based on the GHS classifications.
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Exposure Type

Ingestion (Swallowed)

Skin Contact

Eye Contact

Inhalation

'y

Immediate Action

Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor/physician.

Remove contaminated clothing. Wash skin with plenty of soap and water. If irritation persists, get medical advice/attention.

Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor/physician.

Move person into fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor/physician if you feel unwell.

Click to download full resolution via product page

Caption: Recommended first aid measures by exposure route.

Spill and Waste Disposal

 In case of a spill, evacuate the area and ensure adequate ventilation.
o Wear appropriate PPE as described in section 4.1.

o Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed
container for disposal.

» Dispose of waste in accordance with local, state, and federal regulations for hazardous
materials.

Biological Activity and Signaling Pathways

There is currently no publicly available information on the biological activity, mechanism of
action, or any associated signaling pathways for (2-(Methylamino)phenyl)methanol.
Research in this area is required to understand its pharmacological and toxicological profile.
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Should this compound be investigated for its potential to interact with nucleic acids, a
hypothetical workflow for assessing its interaction with G-quadruplex DNA is presented below.
This is a speculative example of a potential research direction.

Hypothesis:

Compound binds
G-quadruplexes

Hypothetical G-Quadruplex g?teraction Assay

Synthesize G-quadruplex forming oligonucleotide

A 4

Incubate oligonucleotide with (2-(Methylamino)phenyl)methanol

Structural
Y

Perform Circular Dichroism (CD) Spectroscopy Perform Fluorescence Titration Assay NMR or X-ray Crystallography
&)ualitative IQuantitative /
A
Analyze for conformational changes in DNA Determine binding affinity (Kd) Elucidate binding mode

Conclusion:
Binding characteristics
determined

Click to download full resolution via product page

Caption: Hypothetical workflow for G-quadruplex interaction studies.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1346500?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

(2-(Methylamino)phenyl)methanol is a chemical compound that should be handled with care
due to its classification as being harmful if swallowed, causing skin irritation, causing serious
eye damage, and potentially causing respiratory irritation.[1][2] Adherence to standard safety
protocols, including the use of appropriate personal protective equipment and engineering
controls, is essential to minimize exposure and risk. A significant gap in knowledge exists
regarding the specific toxicological properties and biological effects of this compound. Further
research is warranted to fully characterize its safety profile for the protection of researchers and
the advancement of scientific discovery.

Disclaimer: This document is intended for informational purposes only and does not constitute
a comprehensive safety data sheet (SDS). Users should consult the official SDS from their
supplier and conduct a thorough risk assessment before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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